![molecular formula C15H12Br2N2O2 B3863900 N'-(3-bromobenzylidene)-2-(3-bromophenoxy)acetohydrazide](/img/structure/B3863900.png)
N'-(3-bromobenzylidene)-2-(3-bromophenoxy)acetohydrazide
Overview
Description
N'-(3-bromobenzylidene)-2-(3-bromophenoxy)acetohydrazide, also known as BBPAH, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BBPAH is a hydrazide derivative that has a complex molecular structure, making it a challenging compound to synthesize and study.
Mechanism of Action
The mechanism of action of N'-(3-bromobenzylidene)-2-(3-bromophenoxy)acetohydrazide is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins in the target cells. N'-(3-bromobenzylidene)-2-(3-bromophenoxy)acetohydrazide has been shown to inhibit the activity of topoisomerase II, an enzyme that plays a crucial role in DNA replication and cell division. It has also been shown to inhibit the activity of protein kinase C, an enzyme that is involved in signal transduction pathways.
Biochemical and Physiological Effects:
N'-(3-bromobenzylidene)-2-(3-bromophenoxy)acetohydrazide has been shown to have various biochemical and physiological effects on cells and organisms. In vitro studies have shown that N'-(3-bromobenzylidene)-2-(3-bromophenoxy)acetohydrazide can induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest. In vivo studies have shown that N'-(3-bromobenzylidene)-2-(3-bromophenoxy)acetohydrazide can reduce tumor growth in mice, suggesting its potential as an anticancer agent. N'-(3-bromobenzylidene)-2-(3-bromophenoxy)acetohydrazide has also been shown to have antibacterial and antifungal activity, making it a potential candidate for the development of new antibiotics.
Advantages and Limitations for Lab Experiments
One advantage of using N'-(3-bromobenzylidene)-2-(3-bromophenoxy)acetohydrazide in lab experiments is its potential as a multifunctional compound with applications in various fields. N'-(3-bromobenzylidene)-2-(3-bromophenoxy)acetohydrazide is also relatively easy to synthesize and purify, making it accessible to researchers. However, one limitation of using N'-(3-bromobenzylidene)-2-(3-bromophenoxy)acetohydrazide is its complex molecular structure, which can make it challenging to study. Additionally, the mechanism of action of N'-(3-bromobenzylidene)-2-(3-bromophenoxy)acetohydrazide is not fully understood, which can make it difficult to design experiments to study its effects.
Future Directions
There are several future directions for the study of N'-(3-bromobenzylidene)-2-(3-bromophenoxy)acetohydrazide. One direction is to further investigate its potential applications in medicinal chemistry, particularly as an anticancer agent. Another direction is to study its potential as an antibacterial and antifungal agent, with the aim of developing new antibiotics. Additionally, N'-(3-bromobenzylidene)-2-(3-bromophenoxy)acetohydrazide could be further studied for its potential applications in materials science, such as in the synthesis of metal complexes with catalytic and sensing properties. Finally, future studies could aim to elucidate the mechanism of action of N'-(3-bromobenzylidene)-2-(3-bromophenoxy)acetohydrazide, which could lead to the development of more targeted and effective therapies.
Scientific Research Applications
N'-(3-bromobenzylidene)-2-(3-bromophenoxy)acetohydrazide has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and environmental science. In medicinal chemistry, N'-(3-bromobenzylidene)-2-(3-bromophenoxy)acetohydrazide has been shown to exhibit antitumor activity by inhibiting the growth of cancer cells. It has also been studied as a potential antibacterial and antifungal agent. In materials science, N'-(3-bromobenzylidene)-2-(3-bromophenoxy)acetohydrazide has been used to synthesize metal complexes with potential applications in catalysis and sensing. In environmental science, N'-(3-bromobenzylidene)-2-(3-bromophenoxy)acetohydrazide has been studied for its potential use as a water treatment agent.
properties
IUPAC Name |
2-(3-bromophenoxy)-N-[(E)-(3-bromophenyl)methylideneamino]acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12Br2N2O2/c16-12-4-1-3-11(7-12)9-18-19-15(20)10-21-14-6-2-5-13(17)8-14/h1-9H,10H2,(H,19,20)/b18-9+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUQLBYZKBMMOOD-GIJQJNRQSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)C=NNC(=O)COC2=CC(=CC=C2)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC(=C1)Br)/C=N/NC(=O)COC2=CC(=CC=C2)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12Br2N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.08 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-bromophenoxy)-N-[(E)-(3-bromophenyl)methylideneamino]acetamide |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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